Importazole hydrochloride
Overview
Description
Importazole is a small molecule inhibitor of the transport receptor importin-β. Importazole specifically inhibits the function of importin-β, likely by altering its interaction with RanGTP. Importazole is a valuable tool to evaluate the function of the importin-β/RanGTP pathway at specific stages during the cell cycle.
Scientific Research Applications
Inhibition of Importin-β-Mediated Nuclear Import
Importazole hydrochloride is a small molecule inhibitor that specifically targets the transport receptor importin-β. It has been demonstrated to effectively block importin-β-mediated nuclear import in both Xenopus egg extracts and cultured cells. This inhibition does not affect transportin-mediated nuclear import or CRM1-mediated nuclear export. When applied during mitosis, importazole disrupts the release of importin-β cargo and impairs spindle assembly, suggesting its potential use in studying the function of the importin-β/RanGTP pathway during the cell cycle (Soderholm et al., 2011).
Impact on Multiple Myeloma Cells
Importazole has been shown to influence the cell cycle and induce apoptosis in multiple myeloma cells. By inhibiting the NF-κB signaling pathway, it leads to a dose- and time-dependent reduction in myeloma cell growth and a decrease in the S phase of the cell cycle. This suggests its potential application in cancer research, particularly in understanding and manipulating cell proliferation and death mechanisms in multiple myeloma (Wen Yan et al., 2013).
Role in Prostate Cancer Progression
Importazole has been implicated in prostate cancer research. It interferes with the Pom121-importin β axis, which is critical for aggressive prostate cancer progression. By inhibiting importin β, importazole reduces tumorigenicity, proliferation, therapeutic resistance, and the nuclear localization of key transcription factors in aggressive prostate cancer cells. This highlights its potential as a therapeutic strategy in targeting prostate cancer aggressiveness (Lim & Wong, 2018).
Suppression of Rotavirus Replication
Importazole has shown efficacy against rotaviruses. It acts by inhibiting the function of importin-β1, a critical factor in the rotavirus life cycle. This discovery points towards its potential as an antirotaviral therapeutic, demonstrating its broader applications beyond cancer research (Sarkar et al., 2022).
properties
Product Name |
Importazole hydrochloride |
|---|---|
Molecular Formula |
C20H23ClN4 |
Molecular Weight |
354.882 |
IUPAC Name |
N-(1-phenylethyl)-2-pyrrolidin-1-ylquinazolin-4-amine;hydrochloride |
InChI |
InChI=1S/C20H22N4.ClH/c1-15(16-9-3-2-4-10-16)21-19-17-11-5-6-12-18(17)22-20(23-19)24-13-7-8-14-24;/h2-6,9-12,15H,7-8,13-14H2,1H3,(H,21,22,23);1H |
InChI Key |
CVZZTLGULJBEHN-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Importazole, Importazole hydrochloride, Importazole HCl. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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